Cas no 1550172-92-3 (methyl 3-(azepan-2-yl)-2-oxobutanoate)

• Product name: methyl 3-(azepan-2-yl)-2-oxobutanoate
• CAS No: 1550172-92-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6575842
• PubChem ID: 115353595

methyl 3-(azepan-2-yl)-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(azepan-2-yl)-2-oxobutanoate
• EN300-1126507
• 1550172-92-3

• Inchi： 1S/C11H19NO3/c1-8(10(13)11(14)15-2)9-6-4-3-5-7-12-9/h8-9,12H,3-7H2,1-2H3
• InChI Key： LBFSLVRXUGXIAP-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C(C)C1CCCCCN1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 1.3

Additional information on methyl 3-(azepan-2-yl)-2-oxobutanoate

Recent Advances in the Study of Methyl 3-(azepan-2-yl)-2-oxobutanoate (CAS: 1550172-92-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-(azepan-2-yl)-2-oxobutanoate (CAS: 1550172-92-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane ring and oxobutanoate moiety, has shown potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant scientific inquiry.

The synthesis of methyl 3-(azepan-2-yl)-2-oxobutanoate has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further pharmacological studies and potential large-scale applications.

In terms of biological activity, methyl 3-(azepan-2-yl)-2-oxobutanoate has demonstrated promising results in preliminary screenings. Research indicates that it may act as a modulator of certain enzymatic pathways, particularly those involved in neurodegenerative diseases. A recent in vitro study highlighted its ability to inhibit key enzymes associated with Alzheimer's disease, suggesting a potential therapeutic avenue that warrants further investigation.

Moreover, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its behavior in biological systems. These findings are crucial for understanding its potential as a drug candidate and for guiding future structural modifications to enhance its efficacy and safety.

The therapeutic potential of methyl 3-(azepan-2-yl)-2-oxobutanoate extends beyond neurodegenerative diseases. Emerging evidence suggests its applicability in oncology, particularly in targeting specific cancer cell lines. A 2024 study reported its selective cytotoxicity against certain types of breast cancer cells, opening new possibilities for its use in combination therapies or as a standalone treatment.

Despite these promising findings, challenges remain in the development of methyl 3-(azepan-2-yl)-2-oxobutanoate as a therapeutic agent. Issues such as bioavailability, potential toxicity, and the need for targeted delivery systems are areas of active research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, methyl 3-(azepan-2-yl)-2-oxobutanoate (CAS: 1550172-92-3) represents a compelling area of research in chemical biology and pharmaceutical science. Recent advancements in its synthesis, biological activity, and therapeutic applications underscore its significance. Continued research and interdisciplinary collaboration will be key to unlocking its full potential and translating these findings into clinical benefits.